Cas no 171408-84-7 (2,7-Dibromo-9,9'-spirobifluorene)

2,7-Dibromo-9,9'-spirobifluorene structure

171408-84-7 structure

Product Name:2,7-Dibromo-9,9'-spirobifluorene

CAS No:171408-84-7

MF:C₂₅H₁₄Br₂

MW:474.186665058136

MDL:MFCD08704218

CID:65893

PubChem ID:135726939

Update Time:2025-11-05

2,7-Dibromo-9,9'-spirobifluorene Chemical and Physical Properties

Names and Identifiers

- 2,7-Dibromo-9,9'-spirobifluorene
- 9,9′-Spirobi[9H-fluorene],2,7-dibromo
- 2,7-DIBROMO-9,9'-SPIRO-BIFLUOROENE
- 2,7-Dibromo-9,9'-spiro-bifluorene
- 2,7-Dibromo-9,9'-spirobi[9H-fluorene]
- 2,7-Dibromo-9,9-Spiro-Bifluorene
- (+)-Dibenzoyl-D-tartaric Acid Monohydrate
- 2,7-Dibromo-9,9′-spirobifluorene
- 2',7'-dibromo-9,9'-spirobi[fluorene]
- 2,7-Dibromo-9,9-spirobifluorene
- 2,7-Dibromo-9,9'-spirobisfluorene
- 9,9'-spirobi[9H-fluorene], 2,7-dibromo-
- 2,7-Dibromo-9,9'-sp
- 2,7-Dibromo-9,9'-spirofluorene
- 2,7-Dibromo-9,9-spriobifluorene
- 2,7-dibroMo -9,9-screwtwo fluorene
- 2,7-DIBROMO-9,9''-SPIRO-BIFLUOROENE
- 2,7-dibroMo-9,9'-Spirobi[9H]-fluorene (DBSBF)
- 2,7-dibromo-9,9'-spirobi[fluorene]
- 2,7-Dibromo-9,9 -spiro-bifluorene
- PubChem19655
- KSC533S3R
- UPJLZKCEPFAKSH-UHFFFAOYSA-N
- 2,7-Dibromo-9,9 inverted exclamation mark -spiro-bifluorene
- BCP14154
- 2,7-Dibromo-9,9?-spirobifluorene
- CS-W011534
- Q-101176
- SB66585
- DTXSID00573926
- SY036340
- MFCD08704218
- 2,7-dibromo-9,9'-spirobi fluorene
- 2,7-Dibromo-9,9'-spirobifluorene, 95%
- D3781
- 171408-84-7
- A21230
- AM20030147
- FT-0652606
- DS-0974
- 2,7-Dibromo-9,9 inverted exclamation mark -spirobifluorene
- AC-4887
- SCHEMBL996751
- 2,7-Dibromo-9,9/'-spiro-bifluorene
- ethyl 4-(1-(3-fluorobenzyl)-1H-indazol-5-ylamino)-5-methylpyrrolo[1,2-f][1,2,4]triazine-6-carboxylat
- AKOS015889726
- CX1130
- MDL： MFCD08704218
- Inchi： 1S/C25H14Br2/c26-15-9-11-19-20-12-10-16(27)14-24(20)25(23(19)13-15)21-7-3-1-5-17(21)18-6-2-4-8-22(18)25/h1-14H
- InChI Key： UPJLZKCEPFAKSH-UHFFFAOYSA-N
- SMILES： BrC1=CC=C2C3C=CC(=CC=3C3(C4C=CC=CC=4C4=CC=CC=C34)C2=C1)Br

Computed Properties

Exact Mass: 471.94600
Monoisotopic Mass: 471.94623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 27
Rotatable Bond Count: 0
Complexity: 523
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 7.8

Experimental Properties

Color/Form: OFF-WHITE POWDER
Density: 1.74
Melting Point: 334-336 °C
Boiling Point: 557.4°C at 760 mmHg
Flash Point: 335.1±29.4 °C
Refractive Index: 1.804
PSA: 0.00000
LogP: 7.55510

2,7-Dibromo-9,9'-spirobifluorene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319
Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H315,H319
Storage Condition：Store at room temperature

2,7-Dibromo-9,9'-spirobifluorene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,7-Dibromo-9,9'-spirobifluorene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000262-100g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	100g	400.00 USD	2021-05-31
Fluorochem	079547-1g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	1g	￡12.00	2022-03-01
Fluorochem	079547-5g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	5g	￡36.00	2022-03-01
Fluorochem	079547-10g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	10g	￡60.00	2022-03-01
Fluorochem	079547-25g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	25g	￡120.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119999-1g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	1g	¥37.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119999-25g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	25g	¥537.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119999-5g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	98%	5g	¥135.90	2023-09-03
Chemenu	CM139342-25g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	95+%	25g	$153	2021-08-05
Chemenu	CM139342-100g	2,7-Dibromo-9,9'-spirobifluorene	171408-84-7	95+%	100g	$374	2021-08-05

2,7-Dibromo-9,9'-spirobifluorene Production Method

2,7-Dibromo-9,9'-spirobifluorene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

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(CAS:171408-84-7)2,7-Dibromo-9,9′-spirobifluorene

Order Number:1635693;sfd12904

Stock Status:in Stock

Quantity:Company Customization/200kg

Purity:98%/99.9%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:171408-84-7)2,7-二溴-9,9-螺二芴

Order Number:LE1635693

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:171408-84-7)2,7-Dibromo-9,9'-spirobifluorene

Order Number:A21230

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:11

Price ($):291.0/1018.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

171408-84-7 (2,7-Dibromo-9,9'-spirobifluorene) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:171408-84-7)2,7-Dibromo-9,9′-spirobifluorene

Purity:98%/99.9%

Quantity:Company Customization/200kg

Price ($):Inquiry/Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:171408-84-7)2,7-二溴-9,9-螺二芴

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 171408-84-7 (2,7-Dibromo-9,9'-spirobifluorene)

2,7-Dibromo-9,9'-spirobifluorene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,7-Dibromo-9,9'-spirobifluorene Security Information

2,7-Dibromo-9,9'-spirobifluorene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,7-Dibromo-9,9'-spirobifluorene Pricemore >>

2,7-Dibromo-9,9'-spirobifluorene Production Method

2,7-Dibromo-9,9'-spirobifluorene Suppliers

2,7-Dibromo-9,9'-spirobifluorene Related Literature

Related Categories

171408-84-7 (2,7-Dibromo-9,9'-spirobifluorene) Related Products